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Compound of Interest

Compound Name: J147

Cat. No.: B1672712

Audience: Researchers, scientists, and drug development professionals.

Introduction: J147 is a potent, orally active, and neurotrophic compound with significant
potential for the treatment of neurodegenerative diseases such as Alzheimer's disease.[1] It is
a derivative of curcumin but exhibits greater stability and bioavailability.[2] For in vitro and in
vivo experimental studies, proper preparation of a J147 stock solution is critical for obtaining
reproducible and reliable results. Due to its hydrophobic nature, J147 is insoluble in water but
is soluble in organic solvents like dimethyl sulfoxide (DMSO).[3] This document provides a
detailed protocol for preparing, storing, and using J147 stock solutions with DMSO.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of J147 relevant to
the preparation of stock solutions.
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Parameter Value Source(s)
Molecular Weight (M.W.) 350.33 g/mol [415]
o = 16.65 mg/mL to = 100
Solubility in DMSO ) ) [3B11415][6]
mg/mL (Varies by supplier)
Recommended Stock
_ 10 mM - 100 mM [7]
Concentration
Storage of Powder -20°C for up to 3 years [41151[8]
Aliguot and store at -20°C for
Storage of DMSO Stock up to 1 month or -80°C for up
. . [41[5][6]18]
Solution to 2 years. Avoid repeated
freeze-thaw cycles.
Final DMSO Concentration in < 0.5% (v/v) is recommended O1[10]

Culture

to avoid cytotoxicity.

Experimental Protocols

Materials and Equipment
« J147 powder (CAS: 1146963-51-0)

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Sterile microcentrifuge tubes or amber vials

 Sterile pipette and tips

o \ortex mixer

e Sonicator (optional, but recommended for higher concentrations)[5]

o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses
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Safety Precautions

e Work in a clean, sterile environment, such as a laminar flow hood, especially for cell culture
applications.[11]

 DMSO is a potent solvent that can readily penetrate the skin, carrying dissolved substances
with it. Always wear appropriate PPE, including gloves, when handling DMSO and J147
solutions.[11]

o Refer to the Safety Data Sheet (SDS) for 3147 and DMSO for complete safety information.

Preparation of a 10 mM J147 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed.

o Calculate the Required Mass of J147:

o Use the formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular
Weight ( g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 350.33 g/mol
o Mass (mg) = 3.50 mg
e Weigh J147 Powder:

o Using a calibrated analytical balance, carefully weigh out 3.50 mg of J147 powder and
place it into a sterile microcentrifuge tube.

e Dissolve in DMSO:
o Add 1 mL of anhydrous/sterile DMSO to the tube containing the 3147 powder.[10]

o ltis crucial to use fresh, high-quality DMSO, as absorbed moisture can reduce the
solubility of the compound.[4]

e Ensure Complete Dissolution:
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o Close the tube tightly and vortex the solution vigorously for 1-2 minutes.

o Visually inspect the solution to ensure that all solid particles have dissolved. If particles
remain, sonicate the solution for 5-10 minutes until it becomes clear.[5][9]

e Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 20 pL or 50 pL) in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4][10]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 2 years).[4][5][6]

Preparation of Working Solutions for Cell Culture
e Thaw Stock Solution:

o Thaw a single aliquot of the 10 mM J147 stock solution at room temperature.
e Dilute in Culture Medium:

o Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture medium to
achieve the desired final experimental concentration (e.g., 1 uM, 10 pM).

o Crucial Step: Add the J147-DMSO stock solution to the culture medium and mix
immediately and thoroughly to prevent precipitation of the compound.[10][12]

e Vehicle Control:

o Prepare a vehicle control by adding the same final concentration of DMSO to the cell
culture medium without J147.[10] This is essential to distinguish the effects of J147 from
any potential effects of the solvent.

o For example, to prepare a 10 uM working solution, you would add 1 pL of the 10 mM stock
to 999 uL of medium (a 1:1000 dilution). The vehicle control would be 1 pL of DMSO in
999 uL of medium, resulting in a final DMSO concentration of 0.1%.

Visualizations
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Experimental Workflow Diagram
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Caption: Workflow for preparing J147 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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